2-(2-Chloro-6-fluorophenyl)-1-[3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidin-1-yl]ethan-1-one
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Description
2-(2-Chloro-6-fluorophenyl)-1-[3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidin-1-yl]ethan-1-one is a useful research compound. Its molecular formula is C20H19ClFNO2 and its molecular weight is 359.83. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Evaluation
Research on derivatives similar to 2-(2-Chloro-6-fluorophenyl)-1-[3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidin-1-yl]ethan-1-one has shown promising applications in the field of synthetic chemistry and biology. For instance, the synthesis of coumarin derivatives has been explored for their antimicrobial activities. This involves the reaction of specific pyrano benzopyran derivatives with a variety of reagents, demonstrating the compound's relevance in creating biologically active molecules (Al-Haiza, Mostafa, & El-kady, 2003).
Organic Electronics Applications
In the realm of materials science, especially in organic electronics, the solubilities of related benzofuran derivatives have been studied to enhance the performance of organic photovoltaic devices. By understanding the Hansen solubility parameters of these materials, researchers have identified new solvents that improve device efficiency, highlighting the compound's significance in developing advanced energy materials (Walker et al., 2011).
Optical and Electronic Properties
Further studies on benzofuran and pyrrolidine derivatives have focused on their optical properties for potential applications in phosphorescent materials and electronic devices. The synthesis and characterization of these compounds reveal specific wavelengths at which they absorb and emit light, indicating their utility in the development of novel optical materials (Xi-cun, 2013).
Medicinal Chemistry
In medicinal chemistry, certain pyrrolidine and benzofuran derivatives are explored for their potential as calcium-channel antagonists, suggesting their utility in drug discovery efforts for diseases associated with calcium channel dysfunction. The specific orientation and stereochemistry of these compounds are critical for their bioactivity, underscoring the importance of detailed synthetic strategies (Linden et al., 2011).
Properties
IUPAC Name |
2-(2-chloro-6-fluorophenyl)-1-[3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidin-1-yl]ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19ClFNO2/c21-17-2-1-3-18(22)16(17)11-20(24)23-8-6-15(12-23)13-4-5-19-14(10-13)7-9-25-19/h1-5,10,15H,6-9,11-12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JSLLFOVJFWRHMM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1C2=CC3=C(C=C2)OCC3)C(=O)CC4=C(C=CC=C4Cl)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19ClFNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.